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Compound of Interest

Compound Name: Acrylamide-d3

Cat. No.: B028693 Get Quote

An In-Depth Technical Guide to Acrylamide-d3: Core Physical and Chemical Properties for

Researchers

Introduction
Acrylamide-d3, a deuterated isotopologue of acrylamide, serves as a critical internal standard

in analytical chemistry, particularly for the quantification of acrylamide in various matrices. Its

utility stems from its chemical similarity to native acrylamide, while its increased mass allows

for clear differentiation in mass spectrometry-based methods. This guide provides a

comprehensive overview of the core physical and chemical properties of Acrylamide-d3,

detailed experimental protocols for its application, and logical workflows for its use in research,

tailored for scientists and drug development professionals.

Core Physical and Chemical Properties
Acrylamide-d3 is a white, crystalline solid at room temperature.[1] Its key properties are

summarized below, providing a foundational dataset for its application in experimental settings.
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Property Value Reference

Chemical Name Acrylamide-2,3,3-d3 [2][3]

Synonyms
2-Propenamide-d3, Acrylic

Amide-d3
[4][5]

CAS Number 122775-19-3 [4][5][6][7]

Unlabeled CAS Number 79-06-1 [6][7]

Molecular Formula C₃H₂D₃NO or C₃²H₃H₂NO [4][5][6][8]

Appearance
Off-White / White Crystalline

Solid
[1][8]

Physicochemical Data
Property Value Reference

Molecular Weight 74.10 g/mol [4][6]

Exact Mass 74.055944021 Da [6]

Melting Point 82-86 °C [2]

Boiling Point 125 °C at 25 mmHg [2][9]

Flash Point 138 °C (closed cup)

Solubility Soluble in Aqueous Acid [3][9][10]

Isotopic Purity ≥98 atom % D [7]

Chemical Purity ≥98% [7]

Stability and Storage
Proper handling and storage are crucial to maintain the integrity of Acrylamide-d3.

Storage Temperature: Recommended storage is refrigerated at +2°C to +8°C or in a freezer

at -20°C.[3][7][9] Some suppliers recommend 10°C or colder.[11]
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Light Sensitivity: The compound is light-sensitive and should be protected from light.[7][8]

Stability in Solution: Stock solutions of Acrylamide-d3 in methanol (e.g., 100 mg/L) are

stable for at least one month when stored in amber glass at –18 °C.[12]

Stability in Food Matrices: Studies on the non-deuterated form show that acrylamide is stable

in most dry food matrices like cookies, cornflakes, and potato crisps when stored for 3

months at 10-12°C.[13][14] However, significant decreases were observed in coffee and

cacao powder over the same period, suggesting potential reactions with food components.

[13][14]

Experimental Protocols and Applications
Acrylamide-d3 is primarily used as an internal standard for the accurate quantification of

acrylamide in complex samples, such as food products and environmental waters, using

isotope dilution mass spectrometry.[15]

General Workflow for Acrylamide Quantification using
Acrylamide-d3
The following diagram outlines the typical workflow for sample analysis using Acrylamide-d3
as an internal standard.
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Caption: Workflow for Acrylamide quantification using Acrylamide-d3 internal standard.
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Detailed Protocol: LC-MS/MS Analysis of Acrylamide in
Water
This protocol is adapted from methodologies used for determining acrylamide in drinking water.

[12][16]

1. Preparation of Standards:

Prepare a stock solution of 100 mg/L Acrylamide-d3 in methanol.

Store the stock solution in amber glass vials at -18°C. This solution is stable for at least one

month.[12]

Create working standards by diluting the stock solution in the appropriate matrix (e.g., HPLC-

grade water).

2. Sample Preparation:

Filter water samples using a 0.2-µm or 0.45-µm filter.[12]

Add a precise volume of the Acrylamide-d3 stock or working solution to a known volume of

the water sample to act as the internal standard. For example, add Acrylamide-d3 to a final

concentration of 1 ng/mL.[12]

3. Solid Phase Extraction (SPE) Cleanup (for complex matrices):

While direct injection is possible for clean water samples, complex environmental samples

may require cleanup.[16]

Condition an activated carbon SPE cartridge (e.g., 500 mg) as per the manufacturer's

instructions.

Pass the spiked water sample through the cartridge.

Elute the analytes (acrylamide and Acrylamide-d3) with an appropriate solvent.

4. LC-MS/MS Instrumental Analysis:
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Liquid Chromatography (LC):

Column: ZORBAX SB-C18, 2.1 mm × 150 mm × 5 µm or similar reversed-phase column.

[12]

Mobile Phase: Isocratic or gradient elution using water and methanol/acetonitrile, often

with a formic acid modifier (e.g., 0.1%).

Flow Rate: 0.2 - 0.5 mL/min.[12]

Injection Volume: 20-400 µL.[12]

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Positive Electrospray Ionization (ESI+).[12]

Analysis Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Acrylamide: Precursor ion (m/z) 72 → Product ions (m/z) 55, 44.[13]

Acrylamide-d3 (Internal Standard): Precursor ion (m/z) 75 → Product ions (m/z) 58, 44.

[13]

Quantification: The concentration of acrylamide in the sample is determined by comparing

the peak area ratio of the primary transition for acrylamide (m/z 72 > 55) to that of

Acrylamide-d3 (m/z 75 > 58).[13]

Synthesis and Logical Relationships
While end-users typically purchase Acrylamide-d3, understanding its synthesis provides

valuable context. A common synthetic route involves a two-step procedure starting from

acrylonitrile and deuterium oxide.[17]

Logical Flow of Synthesis
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The synthesis pathway highlights the introduction of deuterium atoms into the molecule's

backbone.

Acrylonitrile

Deuterated
Acrylonitrile Intermediate

Deuterium Oxide (D₂O)

Hydration
Step Acrylamide-d3

Click to download full resolution via product page

Caption: Simplified two-step synthesis pathway for Acrylamide-d3.[17]

Safety Information
Acrylamide-d3 should be handled with the same precautions as its non-deuterated

counterpart. Unlabeled acrylamide is a known neurotoxin and is reasonably anticipated to be a

human carcinogen.[1][8]

Hazard Statements: Toxic if swallowed, harmful in contact with skin or if inhaled, causes skin

and eye irritation, and may cause genetic defects, cancer, and damage to organs through

prolonged or repeated exposure.

Personal Protective Equipment (PPE): Always use appropriate PPE, including gloves, eye

protection, and a lab coat. Handle in a chemical fume hood.

Transportation: Classified as a Dangerous Good for transport, which may incur additional

shipping charges.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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